Cas no 1806714-79-3 (3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1806714-79-3
• MF: C₇H₄BrF₃N₂O₄
• MW: 317.016871452332
• CID: 4830599
• Update Time: 2025-06-08

3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4BrF3N2O4/c8-2-3-4(14)1-5(17-7(9,10)11)12-6(3)13(15)16/h1H,2H2,(H,12,14)
• InChI Key： AZOLYSKYAHTSBJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C=C(NC=1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 2.1
• Topological Polar Surface Area: 84.2

Additional information on 3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine

Introduction to 3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806714-79-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine, identified by its CAS number 1806714-79-3, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine class, which is well-documented for its broad spectrum of pharmacological applications, ranging from antimicrobial to anticancer agents. The presence of multiple functional groups, including a bromomethyl side chain, a hydroxy group, a nitro substituent, and a trifluoromethoxy moiety, makes this molecule a valuable scaffold for designing novel therapeutic agents.

The bromomethyl group at the 3-position of the pyridine ring provides a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, or Buchwald-Hartwig couplings. These reactions are widely employed in drug discovery to introduce aryl or heteroaryl groups, thereby expanding the compound’s pharmacophoric space. The hydroxy group at the 4-position can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity modulation. Additionally, the nitro group at the 2-position can be reduced to an amine, enabling further derivatization and diversification of the molecular structure.

The trifluoromethoxy group at the 6-position introduces electron-withdrawing effects through the fluorine atoms, which can influence the electronic properties of the pyridine ring. This substitution pattern is particularly interesting because trifluoromethoxy derivatives are frequently found in biologically active molecules due to their ability to enhance metabolic stability and binding affinity. The combination of these functional groups makes 3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine a promising candidate for developing small-molecule inhibitors targeting various disease pathways.

In recent years, there has been growing interest in exploiting pyridine derivatives as scaffolds for drug development. A notable example is their application in kinase inhibition, where the pyridine core serves as a hinge-binding motif. The structural features of this compound, particularly the electron-deficient nature of the nitro and trifluoromethoxy groups combined with the electrophilic bromomethyl group, suggest potential interactions with protein targets involved in signal transduction and cancer progression. For instance, studies have shown that nitro-substituted pyridines can act as scaffolds for developing inhibitors of tyrosine kinases, which are overexpressed in many cancers.

Furthermore, the hydroxyl group at the 4-position can be exploited for prodrug strategies or to enhance solubility and bioavailability. Prodrug formulations are increasingly employed in medicinal chemistry to improve drug delivery systems by converting inactive precursors into active metabolites in vivo. The bromomethyl functionality also allows for selective labeling with radioactive or fluorescent probes, making this compound useful in biochemical assays and imaging studies.

Recent advances in computational chemistry have enabled more efficient virtual screening of candidate compounds like 3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806714-79-3). Machine learning models trained on large datasets of bioactive molecules have demonstrated remarkable accuracy in predicting binding affinities and identifying promising drug candidates. These computational tools have been instrumental in rationalizing experimental observations and guiding synthetic modifications to optimize biological activity.

The trifluoromethoxy group has been extensively studied for its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. In particular, fluorinated aromatic compounds often exhibit enhanced binding affinities due to changes in electronic distribution and steric effects. This feature has been leveraged in developing antiviral and anticancer agents where trifluoromethoxy-substituted pyridines have shown promising results in preclinical studies.

Another emerging area where this compound shows potential is in immunotherapy. Pyridine derivatives have been explored as immunomodulators due to their ability to interact with immune receptors and signaling pathways. For example, nitro-substituted pyridines have been reported to modulate T-cell responses by interfering with key transcription factors involved in immune regulation. The bromomethyl group further allows for conjugation with antigens or adjuvants, facilitating targeted immune responses against specific pathogens or cancer cells.

The hydroxyl group at the 4-position can also be utilized for covalent drug delivery systems where selective binding to target proteins or tissues enhances therapeutic efficacy. Such strategies are particularly relevant in cancer therapy, where site-specific delivery of chemotherapeutic agents can minimize off-target toxicity while maximizing tumor accumulation.

In conclusion,3-(Bromomethyl)-4-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806714-79-3) represents a structurally rich scaffold with multiple opportunities for functionalization and biological exploration. Its unique combination of reactive handles—such as the bromomethyl, hydroxy, nitro, and trifluoromethoxy groups—makes it an attractive building block for designing novel therapeutics targeting various diseases. As computational methods continue to advance and our understanding of biological pathways deepens,this compound is poised to play a significant role in future drug discovery efforts across academia and industry.